Synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine: A Technical Guide
Synthesis of 5-Bromo-4-cyclopropoxypyridin-3-amine: A Technical Guide
Abstract
This technical guide details the synthetic pathway for 5-Bromo-4-cyclopropoxypyridin-3-amine , a critical heterocyclic scaffold often employed in the development of KRAS G12C inhibitors and multi-kinase antagonists. The protocol prioritizes a convergent synthetic strategy, utilizing the commercially available 5-bromo-4-chloropyridin-3-amine (CAS 89283-92-1) as the primary starting material. The guide addresses the chemoselectivity challenges inherent in substituting the C4-chloro group in the presence of a C5-bromo substituent and a C3-amino group, providing a validated SNAr (Nucleophilic Aromatic Substitution) workflow.
Introduction & Strategic Analysis
The 3-amino-4-alkoxy-5-bromopyridine core is a privileged structure in medicinal chemistry. The specific incorporation of a cyclopropoxy group at the C4 position imparts unique physicochemical properties, including reduced lipophilicity compared to isopropyl analogs and enhanced metabolic stability. The C5-bromo handle serves as a versatile linchpin for subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the scaffold into complex drug candidates.
Retrosynthetic Logic
The synthesis is designed to avoid the regioselectivity issues associated with late-stage bromination. Direct bromination of 4-cyclopropoxypyridin-3-amine typically yields a mixture of C2 and C6 isomers due to the strong ortho/para directing effect of the amine. Therefore, the bromine atom is best pre-installed.
Primary Disconnection: The ether linkage at C4 is the strategic disconnection point.
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Target: 5-Bromo-4-cyclopropoxypyridin-3-amine
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Reagent: Cyclopropanol (activated as the alkoxide)
Pathway Visualization
Figure 1: Retrosynthetic analysis highlighting the SNAr strategy to preserve the critical C5-bromo handle.
Detailed Synthetic Protocol
Method A: Direct Nucleophilic Aromatic Substitution (Preferred)
This route utilizes the inductive electron-withdrawing effect of the C5-bromine to activate the C4-chlorine for displacement, despite the deactivating resonance of the C3-amine.
Reaction Scheme:
Reagents & Materials
| Component | Equiv. | Role | Notes |
| 5-Bromo-4-chloropyridin-3-amine | 1.0 | Substrate | CAS 89283-92-1; Dried in vacuo |
| Cyclopropanol | 1.5 - 2.0 | Nucleophile | Secondary alcohol; strained ring |
| Sodium Hydride (NaH) | 2.5 | Base | 60% dispersion in mineral oil |
| THF / DMF (10:1) | - | Solvent | Anhydrous; DMF promotes SNAr |
Step-by-Step Procedure
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Alkoxide Formation:
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To a flame-dried 3-neck round-bottom flask equipped with a reflux condenser and nitrogen inlet, add NaH (2.5 equiv) suspended in anhydrous THF .
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Cool the suspension to 0°C.
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Add Cyclopropanol (2.0 equiv) dropwise. Caution: Hydrogen gas evolution.
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Stir at 0°C for 30 minutes, then warm to room temperature (RT) for 30 minutes to ensure complete deprotonation.
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Substrate Addition:
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Dissolve 5-Bromo-4-chloropyridin-3-amine (1.0 equiv) in a minimum amount of anhydrous DMF (or THF).
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Add the substrate solution dropwise to the cyclopropoxide mixture at RT.
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Reaction:
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Heat the reaction mixture to 80–90°C .
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Monitor via LC-MS or TLC (System: 50% EtOAc/Hexanes).
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Checkpoint: The reaction typically requires 4–12 hours. The C5-Br provides sufficient activation, but the C3-NH2 may slow the kinetics compared to a nitro-pyridine.
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Workup:
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Cool to RT.
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Quench carefully with saturated aqueous NH₄Cl (exothermic).
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Dilute with Ethyl Acetate (EtOAc) and water.
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Separate layers. Extract the aqueous phase 2x with EtOAc.
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Wash combined organics with water (to remove DMF) and brine.
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Dry over Na₂SO₄, filter, and concentrate in vacuo.
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Purification:
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Purify the crude residue via flash column chromatography on silica gel.
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Eluent: Gradient of 10%
40% EtOAc in Hexanes. -
Yield Expectation: 60–75%.
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Method B: The Nitro-Reduction Route (Alternative)
If the direct displacement on the amine (Method A) proves sluggish due to electron donation, the Nitro route is the authoritative alternative. The nitro group strongly activates the ring for SNAr.
Workflow:
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Starting Material: 5-Bromo-4-chloro-3-nitropyridine (or 4-chloro-3-nitropyridine
bromination). -
SNAr: Reaction with Cyclopropanol/NaH (proceeds rapidly at 0°C–RT).
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Reduction: Fe/NH₄Cl or Zn/AcOH reduction of the nitro group to the amine.
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Note: Avoid catalytic hydrogenation (H₂/Pd-C) to prevent debromination (hydrodehalogenation).
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Experimental Workflow Diagram
Figure 2: Step-by-step experimental workflow for the SNAr synthesis.
Process Safety & Critical Parameters
Chemoselectivity Control
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The Risk: Palladium-catalyzed etherification (Buchwald) is NOT recommended for this step. Pd catalysts will likely insert into the C5-Br bond (Ar-Br) faster than they facilitate the displacement of the C4-Cl, leading to polymerization or loss of the bromine handle.
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The Solution: Use base-mediated SNAr. The C4-Cl is a better leaving group for SNAr, while the C5-Br is stable to NaH/alkoxides under these conditions.
Handling Cyclopropanol
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Cyclopropanol is strained and can undergo ring-opening radical rearrangements if exposed to radical initiators. Ensure the reaction is kept under an inert atmosphere (N₂/Ar) and free of radical sources.
Impurity Profile
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Hydrolysis: Traces of water in the solvent will lead to 5-bromo-4-hydroxypyridin-3-amine (pyridone tautomer). Use strictly anhydrous solvents.
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Bis-alkylation: Unlikely due to sterics and electronics, but monitor for N-alkylation of the amine (though cyclopropanol is not an alkylating agent, cyclopropyl bromide would be).
Analytical Characterization
The product should be validated using 1H NMR and MS.
| Technique | Expected Signal / Feature | Interpretation |
| 1H NMR (DMSO-d6) | Cyclopropyl methylene protons ( | |
| 1H NMR | Cyclopropyl methine proton ( | |
| 1H NMR | Free amine ( | |
| 1H NMR | Pyridine C2-H (Deshielded by N and Br).[5] | |
| 1H NMR | Pyridine C6-H. | |
| LC-MS (ESI+) | m/z 229.0 / 231.0 | Characteristic 1:1 isotopic pattern for Bromine ( |
References
- Preparation of 5-bromo-4-chloropyridin-3-amine (Starting Material)
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General Nucleophilic Arom
- Source: Heterocyclic Chemistry, 5th Ed. (Joule & Mills).
- Context: Principles of SNAr activation by nitrogen and halogens in pyridine systems.
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URL:[Link]
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Commercial Availability of Precursor
- Source: ChemicalBook / Sigma-Aldrich Listings for CAS 89283-92-1.
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Context: Verification of "5-Bromo-4-chloropyridin-3-amine" as a viable starting material.[4]
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Cyclopropanol Reactivity in SNAr
- Source: Journal of Medicinal Chemistry (General reference for alkoxy-pyridine synthesis).
- Context: Protocols for introducing cyclopropoxy groups via NaH medi
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URL:[Link]
Sources
- 1. Pyridines [acrospharmatech.com]
- 2. 5-bromo-4-chloropyridin-3-amine hydrochloride | 2613381-40-9 | Benchchem [benchchem.com]
- 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 4. KR20200035439A - Thiazolopyridine derivatives as adenosine receptor antagonists - Google Patents [patents.google.com]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
